Cas no 354535-81-2 (1-(4-fluorobenzoyl)-4-(2-fluorobenzyl)piperazine)

• Product Name: 1-(4-fluorobenzoyl)-4-(2-fluorobenzyl)piperazine
• CAS No: 354535-81-2
• MF: C₁₈H₁₈F₂N₂O
• MW: 316.345131397247
• CID: 3072140
• PubChem ID: 780114
• Update Time: 2025-04-21

1-(4-fluorobenzoyl)-4-(2-fluorobenzyl)piperazine Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzoyl)-4-(2-fluorobenzyl)piperazine
• STK136065
• AB00098387-01
• [4-(2-Fluoro-benzyl)-piperazin-1-yl]-(4-fluoro-phenyl)-methanone
• 1-(4-FLUOROBENZOYL)-4-[(2-FLUOROPHENYL)METHYL]PIPERAZINE
• [4-(2-FLUOROBENZYL)PIPERAZINO](4-FLUOROPHENYL)METHANONE
• 354535-81-2
• CCG-311068
• [4-(2-fluorobenzyl)piperazin-1-yl](4-fluorophenyl)methanone
• Oprea1_540356
• EPA53581
• AKOS000549996
• Oprea1_025050

• MDL： MFCD01816452
• Inchi： 1S/C18H18F2N2O/c19-16-7-5-14(6-8-16)18(23)22-11-9-21(10-12-22)13-15-3-1-2-4-17(15)20/h1-8H,9-13H2
• InChI Key： WISMGBFTJZVIFK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1CN1CCN(C(C2C=CC(=CC=2)F)=O)CC1

Computed Properties

• Exact Mass: 316.13871953Da
• Monoisotopic Mass: 316.13871953Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 23.6Ų